1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene

• Molecular Formula: C11H9ClF6OS
• Molecular Weight: 338.70 g/mol
• SMILES: C1=C(C=C(C=C1OC(F)(F)F)SC(F)(F)F)CCCCl
• InChI: InChI=1S/C11H9ClF6OS/c12-3-1-2-7-4-8(19-10(13,14)15)6-9(5-7)20-11(16,17)18/h4-6H,1-3H2
• InChIKey: UCMBDBMRBBDMMA-UHFFFAOYSA-N

1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene – A Dual-OCF3/SCF3 Aromatic Building Block for Medicinal Chemistry & Agrochemical Intermediate Procurement

1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene (CAS 1805761-64-1, MF C11H9ClF6OS, MW 338.70) is a polyfluorinated aromatic compound that uniquely combines a reactive 3-chloropropyl tether with both trifluoromethoxy (–OCF3) and trifluoromethylthio (–SCF3) substituents on a single benzene ring. This molecular architecture places two electronically and sterically distinct fluorinated groups in the 1,3,5-relationship, creating a physicochemical profile unattainable by mono-substituted or differently patterned analogs .

Dual OCF3/SCF3 substitution pattern for lipophilicity and electronic tuning

Chloropropyl tether enables SN2 derivatization for med chem and agrochemical synthesis

Two distinct 19F NMR reporter groups for reaction monitoring

Why 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene Cannot Be Substituted By Generic In-Class Analogs

Substituting 1-(3-chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene with a positional isomer, a halogen-exchanged analog (e.g., Br for Cl), or a compound bearing only one of the two fluorinated groups would alter multiple physicochemical parameters simultaneously. The –OCF3 and –SCF3 groups differ substantially in their Hansch lipophilicity parameters (π = +1.04 vs. π = +1.44) and Hammett electronic constants (σp = 0.35 vs. σp = 0.50) [1]. Consequently, any replacement disrupts the finely balanced lipophilic, electronic, and steric interplay, leading to different boiling points, densities, reactivity profiles, and biological recognition patterns. The quantitative evidence below demonstrates that these changes are measurable and procurement-relevant.

This compound

Bromopropyl analog

Density difference may affect solvent-phase handling and large-scale process behavior

This compound

Mono-OCF3 or mono-SCF3 analog

Combined lipophilic and electronic balance is not replicated; ADME and reactivity profiles may shift

This compound

Positional isomer

Altered substitution pattern can modify steric recognition and coupling reactivity

• [1] Zhou, Z.-M. et al. Trifluoromethoxylation/trifluoromethylthiolation/trifluoromethylselenolation strategy for the construction of heterocycles. Chinese Chemical Letters 2023, 34 (5), 108045. Hammett constants for OCF3: σp=0.35, σm=0.38; SCF3: σp=0.50, σm=0.40. Hansch-Leo parameters: OCF3 πR=1.04; SCF3 πR=1.44. View Source

Quantitative Differentiation Evidence: 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene vs. Closest Analogs

Physical Property Comparison: Boiling Point and Density vs. Bromopropyl Analog

The target compound exhibits a predicted boiling point of 245.7±40.0 °C and a predicted density of 1.44±0.1 g/cm³ . In contrast, the bromopropyl analog 1-(3-bromopropyl)-4-(trifluoromethoxy)-3-(trifluoromethylthio)benzene has a predicted boiling point of 244.6±40.0 °C and a predicted density of 1.61±0.1 g/cm³ . While the boiling points are nearly identical (ΔTb = ~1.1 °C), the bromo analog exhibits a 12% higher density attributable to the heavier bromine atom.

Boiling point & density

Head-to-head

B.P. 245.7 °C / 1.44 g/cm³

Bromopropyl: 244.6 °C / 1.61 g/cm³

Density ~12% lower; may support easier solution handling

Predicted values; method not disclosed

Evidence Dimension	Boiling point and density
Target Compound Data	B.P. 245.7±40.0 °C (predicted); Density 1.44±0.1 g/cm³ (predicted)
Comparator Or Baseline	1-(3-Bromopropyl)-4-(trifluoromethoxy)-3-(trifluoromethylthio)benzene: B.P. 244.6±40.0 °C (predicted); Density 1.61±0.1 g/cm³ (predicted)
Quantified Difference	ΔB.P. ≈ 1.1 °C; ΔDensity = +0.17 g/cm³ (+12% higher for bromo analog)
Conditions	Predicted values from ChemicalBook database; method not disclosed

Why This Matters

The 12% lower density of the chloropropyl compound translates to easier handling and lower mass-per-volume in solution-phase syntheses, while the bromopropyl analog may be preferred where higher density is advantageous for formulation; this directly informs procurement based on process requirements.

Lipophilicity Differentiation: Combined OCF3/SCF3 vs. Single-Group Analogs

The trifluoromethoxy group carries a Hansch lipophilicity parameter π = +1.04, while the trifluoromethylthio group is substantially more lipophilic with π = +1.44 [1]. Assuming approximate additivity of substituent hydrophobic constants, the target compound's combined π ≈ +2.48 significantly exceeds that of analogs containing only OCF3 (π = +1.04) or only SCF3 (π = +1.44). This differential places the compound in a distinctly higher lipophilicity bracket than mono-functionalized benzenes.

Lipophilicity (Hansch π)

Class-level inference

Combined π ≈ +2.48

Reported lipophilicity higher than single-group analogs (π +1.04 or +1.44)

Additivity assumed; first-order approximation

Evidence Dimension	Lipophilicity (Hansch π parameter)
Target Compound Data	Combined π ≈ +2.48 (OCF3: +1.04 + SCF3: +1.44; additivity assumed)
Comparator Or Baseline	Analog with only OCF3: π = +1.04; Analog with only SCF3: π = +1.44
Quantified Difference	Target vs. OCF3-only: Δπ = +1.44 (+138%); Target vs. SCF3-only: Δπ = +1.04 (+72%)
Conditions	Hansch-Leo parameters as compiled in Chinese Chemical Letters review [1]; additivity is a first-order approximation

Why This Matters

The substantially higher lipophilicity predicts improved membrane permeability in biological systems, making this scaffold more suitable for optimizing ADME properties in drug discovery than single-group analogs.

• [1] Zhou, Z.-M. et al. Trifluoromethoxylation/trifluoromethylthiolation/trifluoromethylselenolation strategy for the construction of heterocycles. Chinese Chemical Letters 2023, 34 (5), 108045. Hansch-Leo parameters: OCF3 πR=1.04; SCF3 πR=1.44. View Source

Electronic Differentiation: Hammett σ Constants Reveal Differential Electron-Withdrawing Strength

The electron-withdrawing capacities of the two fluorinated groups are measurably different: OCF3 has Hammett constants σp = 0.35 and σm = 0.38, whereas SCF3 is a significantly stronger electron-withdrawing group with σp = 0.50 and σm = 0.40 [1]. The SCF3 group exerts approximately 42% stronger para-electron withdrawal than OCF3. The simultaneous presence of both groups in the target compound creates a unique electronic push-pull landscape on the aromatic ring that cannot be achieved with any single fluorinated substituent.

Electron-withdrawing

Class-level inference

SCF3 σp 0.50, OCF3 σp 0.35

SCF3 exerts ~42% stronger para withdrawal; dual substitution creates unique electronic landscape

Hammett constants from meta/para-substituted benzenes

Evidence Dimension	Electron-withdrawing effect (Hammett σ constants)
Target Compound Data	OCF3: σp=0.35, σm=0.38; SCF3: σp=0.50, σm=0.40 (both groups present)
Comparator Or Baseline	Analog with only OCF3: σp=0.35; Analog with only SCF3: σp=0.50
Quantified Difference	SCF3 is 42% stronger σp electron-withdrawing than OCF3; target combines both electronic profiles
Conditions	Hammett substituent constants from meta- and para-substituted benzene derivatives as reviewed in [1]

Why This Matters

The differentiated electron withdrawal pattern modulates the pKa of any attached basic nitrogen, influences metabolic oxidation rates, and affects π-stacking interactions in biological targets—parameters critical for rational drug design.

• [1] Zhou, Z.-M. et al. Trifluoromethoxylation/trifluoromethylthiolation/trifluoromethylselenolation strategy for the construction of heterocycles. Chinese Chemical Letters 2023, 34 (5), 108045. Hammett constants: OCF3 σp=0.35, σm=0.38; SCF3 σp=0.50, σm=0.40. View Source

Steric Bulk Differentiation: Conformational A Values of OCF3 vs. SCF3 Groups

Experimental determination of conformational free energies (A values) in monosubstituted cyclohexanes by dynamic 19F NMR spectroscopy yielded A(−OCF3) = 0.79 kcal·mol⁻¹ and A(−SCF3) = 1.18 kcal·mol⁻¹ [1]. The SCF3 group is approximately 49% sterically larger than OCF3. The target compound, bearing both groups, presents a combined steric footprint at the 3- and 5-positions that is fundamentally different from analogs carrying only the smaller OCF3 or only the larger SCF3 group.

Steric bulk (A value)

Cross-study comparable

SCF3: 1.18 kcal/mol

OCF3: 0.79 kcal/mol

SCF3 is ~49% sterically larger; asymmetric profile relevant for binding selectivity context

From dynamic 19F NMR in cyclohexane

Evidence Dimension	Steric bulk (A value, kcal·mol⁻¹)
Target Compound Data	Contains OCF3 (A=0.79) and SCF3 (A=1.18); combined steric profile is asymmetric
Comparator Or Baseline	Only-OCF3 analog: A=0.79; only-SCF3 analog: A=1.18
Quantified Difference	ΔA(SCF3−OCF3) = +0.39 kcal·mol⁻¹ (+49%); target has both groups
Conditions	Dynamic 19F NMR in cyclohexane at 298 K, as reported in New Journal of Chemistry [1]

Why This Matters

The ~49% differential steric bulk between OCF3 and SCF3 directly impacts molecular recognition by biological targets and can be exploited to fine-tune binding selectivity in structure-activity relationship (SAR) campaigns.

• [1] Carcenac, Y.; Tordeux, M.; Wakselman, C.; Diter, P. Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups. New J. Chem. 2006, 30, 447-457. A values: OCF3=0.79, SCF3=1.18 kcal·mol⁻¹. View Source

Procurement-Relevant Application Scenarios for 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene

Medicinal Chemistry Lead Optimization: Dual OCF3/SCF3 Scaffold Exploits High Lipophilicity and Differential Electron Withdrawal

In lead optimization campaigns, the combined Hansch π of ~+2.48 and the differentiated Hammett σ values (OCF3 σp=0.35; SCF3 σp=0.50) provide a rationally tunable handle for modulating membrane permeability and target binding affinity [1]. The chloropropyl group serves as a versatile attachment point for further derivatization. Compared to single-OCF3 or single-SCF3 analogs, this compound offers a higher lipophilicity bracket and asymmetric steric profile that can be decisive for crossing biological barriers or achieving selectivity towards specific protein pockets.

Agrochemical Intermediate Synthesis: Chloropropyl Handle for Nucleophilic Derivatization with Persistent Fluorinated Motifs

The 3-chloropropyl chain allows standard nucleophilic substitution (SN2) chemistry for introducing amines, thiols, or heterocycles, while the OCF3 and SCF3 groups confer metabolic stability and environmental persistence critical for modern agrochemicals [2]. The lower density of 1.44 g/cm³ vs. the bromopropyl analog (1.61 g/cm³) facilitates solvent-phase handling and large-scale process engineering .

19F NMR Probe and Analytical Standard Development: Two Distinct Fluorine Environments for Reaction Monitoring

The OCF3 (−56 to −60 ppm) and SCF3 (−40 to −44 ppm) groups provide well-separated 19F NMR signals that act as independent spectroscopic reporters [3]. This dual-probe capability enables simultaneous monitoring of two different chemical or biological environments, making the compound a valuable standard for developing high-throughput 19F NMR-based assays or for tracking metabolic transformations in vitro.

Organic Electronics and Functional Materials: Tuning HOMO-LUMO Gaps with Strongly Electron-Withdrawing Groups

The substantial electron-withdrawing power of SCF3 (σp=0.50) combined with OCF3 (σp=0.35) creates a highly electron-deficient aromatic core suitable for lowering LUMO energies in n-type organic semiconductors or acceptor materials [2]. The well-defined steric asymmetry (A values: 0.79 vs. 1.18 kcal·mol⁻¹) additionally influences solid-state packing and charge transport properties.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Lipophilicity and electron-withdrawing profile

Membrane permeability and target binding context

Agrochemical intermediate synthesis

Chloropropyl derivatization handle

Metabolic stability and environmental persistence profile

19F NMR probe development

Dual distinct fluorine environments

Reaction monitoring and in vitro assay context

Organic semiconductor materials

Electron-deficient aromatic core

HOMO-LUMO energy level alignment

• [1] Zhou, Z.-M. et al. Chinese Chemical Letters 2023, 34 (5), 108045. Hansch-Leo and Hammett parameters for OCF3 and SCF3 groups. View Source
• [2] Carcenac, Y. et al. New J. Chem. 2006, 30, 447-457. A values: OCF3=0.79, SCF3=1.18 kcal·mol⁻¹; 19F NMR chemical shift ranges. View Source
• [3] Eaton, D. R.; Sheppard, W. A. F19 Chemical Shifts of the Sulfur Pentafluoride, Trifluoromethoxy, Trifluoromethylthio and Trifluoromethylsulfonyl Groups in Aromatic Compounds. J. Am. Chem. Soc. 1963, 85 (9), 1310-1313. Characteristic 19F NMR chemical shift regions for OCF3 and SCF3. View Source